Cas no 6833-52-9 (Propanoic acid,2-(2-iodophenoxy)-)

• Product Name: Propanoic acid,2-(2-iodophenoxy)-
• CAS No: 6833-52-9
• MF: C₁₃H₁₈F₃N₂O
• MW: 275.290033817291
• CID: 527226
• PubChem ID: 5216024
• Update Time: 2025-04-19

Propanoic acid,2-(2-iodophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(2-iodophenoxy)-
• diethyl-[2-oxo-2-[3-(trifluoromethyl)anilino]ethyl]azanium
• DTXSID50410630
• 6833-52-9

• Inchi： 1S/C13H17F3N2O/c1-3-18(4-2)9-12(19)17-11-7-5-6-10(8-11)13(14,15)16/h5-8H,3-4,9H2,1-2H3,(H,17,19)/p+1
• InChI Key： JKSSCVRQSVZARB-UHFFFAOYSA-O
• SMILES： FC(C1=CC=CC(=C1)NC(C[NH+](CC)CC)=O)(F)F

Computed Properties

• Exact Mass: 275.13724
• Monoisotopic Mass: 275.13712269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 33.5Ų

Experimental Properties

• PSA: 33.54